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Compound of Interest

Compound Name: Didodecyl disulfide

Cat. No.: B1215152 Get Quote

Introduction

Didodecyl disulfide (DDDS), a member of the dialkyl disulfide family, serves as an effective

extreme pressure (EP) and anti-wear (AW) additive in metalworking fluids. Its primary function

is to form a protective film on metal surfaces under high-pressure and high-temperature

conditions, thereby preventing welding, reducing wear, and extending tool life. This document

provides detailed application notes, experimental protocols, and performance data for

didodecyl disulfide in metalworking fluid formulations, intended for researchers, scientists,

and formulation chemists in the lubricant industry.

Application Notes
Didodecyl disulfide is primarily utilized in neat oil and soluble oil metalworking fluids for

moderate to heavy-duty machining operations. As a sulfur carrier, it becomes chemically active

at the tool-workpiece interface where high temperatures are generated. The disulfide bond

cleaves, and the sulfur reacts with the ferrous metal surface to form a sacrificial layer of iron

sulfide. This layer has a lower shear strength than the base metal, which prevents direct metal-

to-metal contact and reduces friction and adhesive wear.

Key Performance Attributes:

Extreme Pressure Properties: Didodecyl disulfide provides good extreme pressure

protection, preventing the welding of metal surfaces under high loads.
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Anti-Wear Characteristics: It forms a protective film that minimizes wear on cutting tools and

workpieces, leading to improved surface finish and dimensional accuracy.

Corrosion Inhibition: Symmetrical dialkyl disulfides, like DDDS, are generally non-corrosive

to copper and its alloys, which is a critical attribute in multi-metal machining operations.[1]

Thermal Stability: It exhibits good thermal stability, allowing it to be effective at the high

temperatures generated during machining.

Performance Data
Quantitative performance data for didodecyl disulfide is essential for formulating effective

metalworking fluids. The following tables summarize available data from standardized tests.

Table 1: Extreme Pressure and Anti-Wear Performance

Additive Base Oil
Test
Method

Weld Load
(kgf)

Wear Scar
Diameter
(mm)

Coefficient
of Friction

Didodecyl

Disulfide

(DDDS)

Paraffin/Olefi

n Oil
ASTM D2783 160[1]

Data Not

Available

Data Not

Available

Unsymmetric

al Dodecyl

Octyl

Disulfide

(DDODS)

Naphthenic

Base Oil

ASTM D2783

/ ASTM

D4172

1961 N (~200

kgf)

9 mm²

(equivalent)

Data Not

Available

Note: Direct comparative data for wear scar and coefficient of friction for DDDS is not readily

available in the cited literature.

Table 2: Corrosion Inhibition Performance
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Additive Test Method Test Conditions Result/Rating

Didodecyl Disulfide

(DDDS)

ASTM D130 (Copper

Strip Corrosion)

10 wt% in Naphthenic

Base Oil
1a[1]

Didodecyl Disulfide

(DDDS)

ASTM D665 (Rust

Prevention)
Not Available Data Not Available

Experimental Protocols
Standardized testing is crucial for evaluating the performance of lubricant additives. Below are

detailed protocols for the key experiments cited.

ASTM D2783: Standard Test Method for Measurement of
Extreme-Pressure Properties of Lubricating Fluids
(Four-Ball Method)
Objective: This test method determines the load-carrying properties of lubricating fluids under

extreme pressure conditions. Key parameters obtained are the Weld Point and the Load-Wear

Index.

Apparatus: Four-Ball EP Test Machine.

Materials:

Test lubricant containing didodecyl disulfide.

Four 12.7 mm diameter steel balls (AISI E-52100 steel).

Procedure:

Three steel balls are clamped together in a test cup.

The test lubricant is added to the cup, completely immersing the three stationary balls.

A fourth steel ball is placed in a chuck and brought into contact with the three stationary

balls.
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The top ball is rotated at a speed of 1770 ± 60 rpm.

A series of 10-second runs are made at successively increasing loads until welding of the

four balls occurs. The load at which welding occurs is the Weld Point.

ASTM D4172: Standard Test Method for Wear Preventive
Characteristics of Lubricating Fluid (Four-Ball Method)
Objective: This test evaluates the ability of a lubricant to prevent wear under specified

conditions.

Apparatus: Four-Ball Wear Test Machine.

Materials:

Test lubricant containing didodecyl disulfide.

Four 12.7 mm diameter steel balls (AISI E-52100 steel).

Procedure:

Three steel balls are clamped in the test cup, and the test lubricant is added.

The fourth ball is brought into contact with the three stationary balls.

A load of 40 kgf is applied.

The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75°C.

After the test, the wear scars on the three stationary balls are measured, and the average

wear scar diameter is reported.

ASTM D130: Standard Test Method for Corrosiveness to
Copper from Petroleum Products by Copper Strip Test
Objective: This test assesses the corrosiveness of a lubricant to copper.

Apparatus:
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Test tube.

Polished copper strip (50 mm x 12.5 mm x 2 mm).

Water bath or heating block.

ASTM Copper Strip Corrosion Standard chart.

Procedure:

A polished copper strip is placed in a test tube.

The test lubricant containing didodecyl disulfide is added to the test tube, completely

immersing the strip.

The test tube is heated in a water bath at a specified temperature (e.g., 100°C) for a

specified time (e.g., 3 hours).

After the test, the copper strip is removed, washed, and its appearance is compared to the

ASTM Copper Strip Corrosion Standard chart. The result is reported as a rating (e.g., 1a, 1b,

2a, etc.).

ASTM D665: Standard Test Method for Rust-Preventing
Characteristics of Inhibited Mineral Oil in the Presence
of Water
Objective: This test evaluates the ability of an oil to prevent the rusting of ferrous parts in the

presence of water.

Apparatus:

Oil bath.

Beaker.

Stirring apparatus.

Polished steel test rod.
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Procedure:

300 ml of the test oil containing didodecyl disulfide is mixed with 30 ml of distilled water or

synthetic seawater in a beaker.

A polished steel test rod is completely immersed in the mixture.

The mixture is stirred at a temperature of 60°C for 24 hours.

After the test, the steel rod is inspected for any signs of rust. The result is typically reported

as "Pass" or "Fail".

Visualizations
The following diagrams illustrate key concepts related to the application of didodecyl disulfide
in metalworking fluids.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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